Cas no 1783326-55-5 (3-cyclopropanecarbonyloxetane)
3-cyclopropanecarbonyloxetane Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclopropanecarbonyloxetane
-
3-cyclopropanecarbonyloxetane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM536784-100mg |
3-Cyclopropanecarbonyloxetane |
1783326-55-5 | 95%+ | 100mg |
$626 | 2023-03-26 | |
| Chemenu | CM536784-250mg |
3-Cyclopropanecarbonyloxetane |
1783326-55-5 | 95%+ | 250mg |
$938 | 2023-03-26 | |
| Chemenu | CM536784-1g |
3-Cyclopropanecarbonyloxetane |
1783326-55-5 | 95%+ | 1g |
$1564 | 2023-03-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127781-100mg |
3-Cyclopropanecarbonyloxetane |
1783326-55-5 | 98% | 100mg |
¥2156 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127781-250mg |
3-Cyclopropanecarbonyloxetane |
1783326-55-5 | 98% | 250mg |
¥3446 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127781-500mg |
3-Cyclopropanecarbonyloxetane |
1783326-55-5 | 98% | 500mg |
¥4915 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127781-1g |
3-Cyclopropanecarbonyloxetane |
1783326-55-5 | 98% | 1g |
¥8597 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127781-5g |
3-Cyclopropanecarbonyloxetane |
1783326-55-5 | 98% | 5g |
¥23951 | 2023-04-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1723-100MG |
3-cyclopropanecarbonyloxetane |
1783326-55-5 | 95% | 100MG |
¥ 1,412.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1723-250MG |
3-cyclopropanecarbonyloxetane |
1783326-55-5 | 95% | 250MG |
¥ 2,257.00 | 2023-04-14 |
3-cyclopropanecarbonyloxetane Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 3-cyclopropanecarbonyloxetane
3-Cyclopropanecarbonyloxetane: A Comprehensive Overview
3-Cyclopropanecarbonyloxetane (CAS No. 1783326-55-5) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its cyclopropane ring fused with a carbonyl group, which imparts it with distinctive chemical properties. Recent studies have highlighted its potential applications in advanced materials, drug delivery systems, and sustainable chemistry.
The structure of 3-cyclopropanecarbonyloxetane is notable for its strained cyclopropane ring, which contributes to its reactivity and stability. This structural feature makes it an attractive candidate for various chemical transformations. Researchers have explored its use as a building block in the synthesis of complex molecules, leveraging its ability to participate in both electrophilic and nucleophilic reactions.
One of the most promising applications of 3-cyclopropanecarbonyloxetane lies in its role as a precursor for advanced polymers. Scientists have demonstrated that this compound can be polymerized under controlled conditions to form materials with exceptional mechanical properties. These polymers exhibit high tensile strength and thermal stability, making them suitable for use in aerospace and automotive industries.
Recent advancements in green chemistry have also brought 3-cyclopropanecarbonyloxetane into focus. Its ability to undergo catalytic transformations under mild conditions aligns with the growing demand for sustainable chemical processes. Researchers have successfully utilized this compound in the development of eco-friendly catalysts, which reduce energy consumption and minimize waste generation.
In the pharmaceutical sector, 3-cyclopropanecarbonyloxetane has shown potential as a drug delivery agent. Its unique structure allows for the encapsulation of bioactive molecules, enhancing their stability and bioavailability. Studies have demonstrated its effectiveness in targeted drug delivery systems, offering new avenues for treating chronic diseases.
The synthesis of 3-cyclopropanecarbonyloxetane involves a multi-step process that requires precise control over reaction conditions. Recent breakthroughs in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in chiral chemistry applications.
As research into 3-cyclopropanecarbonyloxetane continues to expand, its role as a versatile building block in organic synthesis is becoming increasingly evident. Its integration into cutting-edge technologies such as nanomaterials and biodegradable plastics underscores its significance in modern chemistry.
In conclusion, 3-cyclopropanecarbonyloxetane (CAS No. 1783326-55-5) stands at the forefront of chemical innovation, offering diverse applications across multiple industries. Its unique properties and compatibility with sustainable practices position it as a key compound for future advancements in materials science and beyond.
1783326-55-5 (3-cyclopropanecarbonyloxetane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)